Cas no 2671000-47-6 (4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane
• CAS No: 2671000-47-6
• MF: C₁₅H₁₉BO₂S
• MW: 274.186163187027
• CID: 5612071
• PubChem ID: 156762860
• Update Time: 2025-10-31

4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2671000-47-6
• EN300-34235443
• 4,4,5,5-tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane

• Inchi： 1S/C15H19BO2S/c1-10-6-7-13-11(8-10)12(9-19-13)16-17-14(2,3)15(4,5)18-16/h6-9H,1-5H3
• InChI Key： KABRXKGRUHRFOB-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 274.1198812g/mol
• Monoisotopic Mass: 274.1198812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Additional information on 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane (CAS No. 2671000-47-6)

4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane (CAS No. 2671000-47-6) is a highly specialized boron-containing heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceuticals, and materials science. This compound belongs to the class of dioxaborolane derivatives, which are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The unique structural features of this molecule, including the benzothiophene moiety and the tetramethyl dioxaborolane group, contribute to its exceptional reactivity and stability under various conditions.

In the realm of pharmaceutical research, 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane has emerged as a valuable building block for the development of novel drug candidates. Researchers are particularly interested in its potential to facilitate the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs. The compound's ability to act as a boronic ester makes it indispensable in the creation of complex molecular architectures, including those targeting kinase inhibitors and GPCR modulators. Recent studies have also explored its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

From a materials science perspective, this compound has shown promise in the development of organic electronic materials. Its benzothiophene core is known to enhance charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The dioxaborolane group further improves solubility and processability, which are critical factors for large-scale manufacturing. As the demand for sustainable energy solutions grows, compounds like 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane are poised to play a pivotal role in advancing next-generation technologies.

The synthesis of 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane typically involves the reaction of 5-methyl-1-benzothiophene-3-boronic acid with pinacol under controlled conditions. This process yields a stable boronic ester that can be readily purified and stored. The compound's high purity and consistent performance have made it a preferred choice for laboratories and industrial applications alike. Additionally, its compatibility with a wide range of solvents and reagents underscores its versatility in synthetic workflows.

In the context of green chemistry, researchers are increasingly focusing on optimizing the production of 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane to minimize environmental impact. Innovations such as catalytic borylation and flow chemistry are being explored to enhance efficiency and reduce waste. These advancements align with global trends toward sustainable chemical manufacturing and have positioned this compound as a model for eco-friendly synthesis.

For those seeking high-quality chemical intermediates, 4,4,5,5-Tetramethyl-2-(5-methyl-1-benzothiophen-3-yl)-1,3,2-dioxaborolane (CAS No. 2671000-47-6) represents a reliable option. Its well-characterized properties and broad applicability make it a staple in both academic and industrial settings. As research continues to uncover new uses for this compound, its significance in advanced chemical synthesis and materials development is expected to grow exponentially.